Cas no 226547-04-2 (2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-)

2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- structure
226547-04-2 structure
Product Name:2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-
CAS No:226547-04-2
MF:C15H24O3
MW:252.349265098572
CID:5597201
Update Time:2024-03-02

2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Chemical and Physical Properties

Names and Identifiers

    • (4R,4aS,6R)-6-(1,2-Dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-2(3H)-naphthalenone
    • (+)-(4R,5S,7R)-11,12-Dihydroxynootkatone
    • 2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)-
    • Inchi: 1S/C15H24O3/c1-10-6-13(17)7-11-4-5-12(8-14(10,11)2)15(3,18)9-16/h7,10,12,16,18H,4-6,8-9H2,1-3H3/t10-,12-,14+,15?/m1/s1
    • InChI Key: DJPISZPEZJGKKI-YIIBXEOUSA-N
    • SMILES: O=C1C=C2[C@@](C[C@](CC2)([H])C(CO)(C)O)([C@H](C)C1)C

2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Production Method

Production Method 1

Reaction Conditions
1.1S:H2O, S:Me2CO, 10 d, 28°C, pH 5.5
Reference
Microbial transformation of (+)-nootkatone and the antiproliferative activity of its metabolites
By Gliszczynska, Anna et al, Bioorganic & Medicinal Chemistry, 2011, 19(7), 2464-2469

Production Method 2

Reaction Conditions
1.1R:NaBH4, R:CeCl3, S:EtOH, 1 h, rt
2.1R:p-O2NC6H4CO2H, R:PPh3, R:EtO2CN=NCO2Et, S:PhMe, 15 min, -30°C; 1 h, -30°C
2.2R:KOH, S:H2O, S:MeOH, 12 h, rt
3.1S:H2O, 3 d, 30°C, pH 7.0
Reference
Biotransformation of citrus aromatics nootkatone and valencene by microorganisms
By Furusawa, Mai et al, Chemical & Pharmaceutical Bulletin, 2005, 53(11), 1423-1429

Production Method 3

Reaction Conditions
1.1R:NaBH4, R:CeCl3, S:EtOH, 1 h, rt
2.1S:H2O, 5 d, 30°C, pH 7.0
Reference
Biotransformation of citrus aromatics nootkatone and valencene by microorganisms
By Furusawa, Mai et al, Chemical & Pharmaceutical Bulletin, 2005, 53(11), 1423-1429

2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Raw materials

2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Preparation Products

2(3H)-Naphthalenone, 6-(1,2-dihydroxy-1-methylethyl)-4,4a,5,6,7,8-hexahydro-4,4a-dimethyl-, (4R,4aS,6R)- Related Literature

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